Cas no 177976-52-2 (1-{[3,3'-bithiophen]-5-yl}methanamine)

• Product Name: 1-{[3,3'-bithiophen]-5-yl}methanamine
• CAS No: 177976-52-2
• MF: C₉H₉NS₂
• MW: 195.30445933342
• MDL: MFCD21125778
• CID: 5056572
• PubChem ID: 19079438
• Update Time: 2025-05-19

1-{[3,3'-bithiophen]-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• [3,3'-bithiophen]-5-ylmethanamine
• (4-thiophen-3-ylthiophen-2-yl)methanamine
• 1-{[3,3'-bithiophen]-5-yl}methanamine

• MDL： MFCD21125778
• Inchi： 1S/C9H9NS2/c10-4-9-3-8(6-12-9)7-1-2-11-5-7/h1-3,5-6H,4,10H2
• InChI Key： AXMUFYSHNXIVKX-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1CN)C1=CSC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• XLogP3: 1.8
• Topological Polar Surface Area: 82.5

Additional information on 1-{[3,3'-bithiophen]-5-yl}methanamine

Recent Advances in the Study of 1-{[3,3'-Bithiophen]-5-yl}methanamine (CAS: 177976-52-2) and Its Applications in Chemical Biology and Medicine

The compound 1-{[3,3'-bithiophen]-5-yl}methanamine (CAS: 177976-52-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and implications for drug development.

Recent studies have highlighted the versatility of 1-{[3,3'-bithiophen]-5-yl}methanamine as a building block for the development of novel bioactive molecules. Its bithiophene core, combined with the reactive amine group, makes it an attractive scaffold for designing ligands targeting various biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating G-protein-coupled receptors (GPCRs), which are critical targets for neurological and metabolic disorders.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-{[3,3'-bithiophen]-5-yl}methanamine. A team at the University of Cambridge reported a novel catalytic method that reduces byproduct formation and improves scalability, as detailed in their ACS Catalysis publication. This method employs palladium-catalyzed cross-coupling reactions, which are both efficient and environmentally sustainable.

Biological evaluations of derivatives of 1-{[3,3'-bithiophen]-5-yl}methanamine have revealed promising antimicrobial and anticancer properties. For instance, a derivative incorporating a sulfonamide group exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), as reported in Bioorganic & Medicinal Chemistry Letters. Another study highlighted its potential as an inhibitor of protein kinases involved in cancer cell proliferation, suggesting its utility in oncology research.

Despite these advancements, challenges remain in the clinical translation of 1-{[3,3'-bithiophen]-5-yl}methanamine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 1-{[3,3'-bithiophen]-5-yl}methanamine (CAS: 177976-52-2) represents a promising candidate for drug discovery, with applications spanning antimicrobial, anticancer, and neurological therapies. Continued research into its mechanism of action and derivative development will be crucial for its successful integration into clinical practice.